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Compound of Interest

Compound Name:

3'-

Trifluoromethylcyclopentanecarbox

anilide

Cat. No.: B078207 Get Quote

3'-Trifluoromethylcyclopentanecarboxanilide belongs to the carboxanilide class of

compounds, characterized by an amide linkage between a carboxylic acid and an aniline

derivative. Its defining feature is the trifluoromethyl (-CF3) group positioned on the aromatic

ring. In medicinal chemistry, the introduction of fluorine or fluorinated groups is a well-

established strategy for optimizing the pharmacological profile of a lead compound.[1][2]

The trifluoromethyl group, in particular, is a powerful modulator of a molecule's

physicochemical properties. Its high electronegativity and steric bulk can significantly enhance

metabolic stability, increase lipophilicity, and improve membrane permeability, thereby positively

influencing the overall pharmacokinetic behavior of a potential drug candidate.[2] The C-F bond

is one of the strongest in organic chemistry, making the -CF3 group highly resistant to

metabolic degradation, a crucial attribute for increasing a drug's half-life.[2] This guide serves

as a foundational resource for leveraging the unique attributes of 3'-
Trifluoromethylcyclopentanecarboxanilide in research and development settings.

Physicochemical and Structural Data
A precise understanding of a compound's physical and chemical properties is fundamental for

its application in experimental design. The key identifiers and properties of 3'-
Trifluoromethylcyclopentanecarboxanilide are summarized below.
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Property Value Source(s)

CAS Number 13691-84-4 [3][4]

IUPAC Name

N-[3-

(trifluoromethyl)phenyl]cyclope

ntanecarboxamide

[3]

Molecular Formula C13H14F3NO [3]

Molecular Weight 257.26 g/mol

Melting Point 81°C

MDL Number MFCD00043472 [3]

Canonical SMILES
O=C(NC1=CC=CC(C(F)

(F)F)=C1)C1CCCC1
[3]

InChI Key
PPEXRKPFMAVBPF-

UHFFFAOYSA-N
[3]

Synthesis and Quality Control
Retrosynthetic Analysis and Proposed Synthesis
Workflow
The synthesis of 3'-Trifluoromethylcyclopentanecarboxanilide is achieved through a

standard amide bond formation, a cornerstone reaction in organic and medicinal chemistry. The

most direct and industrially scalable approach involves the acylation of 3-

(Trifluoromethyl)aniline with cyclopentanecarbonyl chloride. The use of an acid chloride as the

acylating agent ensures a high-yield, irreversible reaction. A non-nucleophilic base, such as

triethylamine or pyridine, is typically included to neutralize the hydrochloric acid byproduct

generated during the reaction.

The workflow below outlines the key steps for a robust and reproducible synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://fluorochem.co.uk/product/F341957/
https://parchem.com/chemical-supplier-distributor/3-trifluoromethylcyclopentanecarboxanilide-058022
https://fluorochem.co.uk/product/F341957/
https://fluorochem.co.uk/product/F341957/
https://fluorochem.co.uk/product/F341957/
https://fluorochem.co.uk/product/F341957/
https://fluorochem.co.uk/product/F341957/
https://www.benchchem.com/product/b078207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Reactant Preparation

Step 2: Acylation Reaction

Step 3: Work-up & Purification

Step 4: Final Product & QC

3-(Trifluoromethyl)aniline

Reaction Vessel @ 0-25°C

Cyclopentanecarbonyl Chloride Triethylamine (Base) Aprotic Solvent (e.g., DCM)

Aqueous Wash
(e.g., HCl, NaHCO3, Brine)

Quench Reaction

Dry with Na2SO4

Recrystallization or
Silica Gel Chromatography

3'-Trifluoromethyl-
cyclopentanecarboxanilide

QC Analysis
(NMR, LC-MS, MP)

Verify Identity & Purity
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Caption: Proposed Synthetic Workflow for 3'-Trifluoromethylcyclopentanecarboxanilide.
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Analytical Verification Protocol
To ensure the identity and purity of the synthesized compound, a multi-pronged analytical

approach is mandatory.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will confirm the presence of protons on the cyclopentyl ring and the aromatic

ring, with characteristic splitting patterns and chemical shifts. The amide proton (N-H) will

appear as a broad singlet.

¹⁹F NMR: A singlet peak will confirm the presence of the -CF3 group, providing

unambiguous evidence of successful incorporation.

¹³C NMR: Will show the correct number of carbon signals corresponding to the

cyclopentyl, aromatic, amide carbonyl, and trifluoromethyl carbons.

Mass Spectrometry (MS): Electrospray ionization (ESI) or gas chromatography-mass

spectrometry (GC-MS) should be used to confirm the molecular weight (257.26 g/mol ) and

provide fragmentation data consistent with the proposed structure.

Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the N-H stretch

(around 3300 cm⁻¹) and the amide C=O stretch (around 1650 cm⁻¹).

Melting Point Analysis: The measured melting point should be sharp and consistent with the

literature value of 81°C, indicating high purity.

Applications in Drug Discovery and Development
The trifluoromethyl group is not merely a passive substituent; it is a critical pharmacophore

present in numerous FDA-approved drugs.[1] Its inclusion in a molecule like 3'-
Trifluoromethylcyclopentanecarboxanilide imparts properties that are highly sought after in

drug development.
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Properties Conferred by -CF3 Group Pharmacological Outcomes

3'-Trifluoromethylcyclopentanecarboxanilide

Core Structure

Increased Lipophilicity

Enhanced Metabolic Stability

Modulated Receptor Binding

Enhanced Membrane Permeability

Improved Pharmacokinetics
(e.g., longer half-life)

Altered Pharmacodynamics
(e.g., binding affinity, efficacy)

Click to download full resolution via product page

Caption: Impact of the Trifluoromethyl Group on Pharmacological Properties.

Metabolic Blocking: The -CF3 group can act as a "metabolic shield," replacing a hydrogen

atom at a site that would otherwise be susceptible to oxidative metabolism by cytochrome

P450 enzymes. This increases the compound's in vivo half-life.[2]

Lipophilicity and Permeability: The Hansch π value for a -CF3 group is +0.88, indicating its

significant contribution to a molecule's lipophilicity.[2] This property is crucial for facilitating

passage across biological membranes, a prerequisite for reaching intracellular targets.

Receptor Interaction: The strong electron-withdrawing nature of the -CF3 group alters the

electronic profile of the aromatic ring, which can profoundly influence how the molecule binds

to its target protein, potentially increasing affinity and selectivity.

Given these attributes, 3'-Trifluoromethylcyclopentanecarboxanilide serves as a valuable

building block for creating new chemical entities (NCEs) in therapeutic areas where

carboxanilides have shown promise, such as oncology, inflammation, and infectious diseases.

Safety, Handling, and Storage
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Adherence to strict safety protocols is paramount when handling any chemical intermediate.

Based on available safety data, 3'-Trifluoromethylcyclopentanecarboxanilide presents the

following hazards:

GHS Classification:

Pictogram: GHS07 (Harmful/Irritant).[3]

Signal Word: Warning.[3]

Hazard Statements:

H302: Harmful if swallowed.[3][5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE): Wear protective gloves (nitrile or neoprene), safety

glasses with side shields or goggles, and a lab coat.[5][6]

Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after

handling.[6][7] Do not eat, drink, or smoke when using this product.[6]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container. Keep away

from incompatible materials such as strong oxidizing agents.[7]

Conclusion
3'-Trifluoromethylcyclopentanecarboxanilide (CAS No. 13691-84-4) is more than a simple

chemical intermediate; it is a strategically designed building block for modern drug discovery.
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The integration of the trifluoromethyl group provides a scientifically validated means of

enhancing the metabolic stability and pharmacokinetic profile of derivative compounds. This

guide provides the essential technical data, synthetic strategy, and safety protocols required for

its confident and effective use in the laboratory. Its application holds significant potential for the

development of next-generation therapeutics with improved efficacy and safety profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry:
Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

3. fluorochem.co.uk [fluorochem.co.uk]

4. parchem.com [parchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/13642468
https://www.c-glass.co.jp/eng/products/sds/fine/CG-0002_trans-1-Chloro-3,3,3-trifluoropropene_US_20231108.pdf
https://www.aaron-chemicals.com/sds/A35871_sds.pdf
https://www.mdpi.com/1420-3049/27/23/8239
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11279213/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9882200/
https://www.benchchem.com/product/b078207?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2227-9717/10/10/2054
https://pmc.ncbi.nlm.nih.gov/articles/PMC12298972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12298972/
https://fluorochem.co.uk/product/F341957/
https://parchem.com/chemical-supplier-distributor/3-trifluoromethylcyclopentanecarboxanilide-058022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. aaronchem.com [aaronchem.com]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Introduction: The Strategic Value of Fluorination in
Compound Design]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078207#3-trifluoromethylcyclopentanecarboxanilide-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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